Cas no 1803829-63-1 (5-Acetyl-2-fluorobenzo[d]oxazole)

• Product Name: 5-Acetyl-2-fluorobenzo[d]oxazole
• CAS No: 1803829-63-1
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 4819717
• Update Time: 2025-10-20

5-Acetyl-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-2-fluorobenzo[d]oxazole

• Inchi： 1S/C9H6FNO2/c1-5(12)6-2-3-8-7(4-6)11-9(10)13-8/h2-4H,1H3
• InChI Key： UXCHJWRTMUXSFR-UHFFFAOYSA-N
• SMILES： FC1=NC2C=C(C(C)=O)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1

Additional information on 5-Acetyl-2-fluorobenzo[d]oxazole

Comprehensive Analysis of 5-Acetyl-2-fluorobenzo[d]oxazole (CAS No. 1803829-63-1): Properties, Applications, and Industry Trends

The compound 5-Acetyl-2-fluorobenzo[d]oxazole (CAS No. 1803829-63-1) is a fluorinated heterocyclic derivative gaining significant attention in pharmaceutical and material science research. As a fluorinated benzooxazole derivative, it combines the unique electronic properties of fluorine with the structural versatility of the benzo[d]oxazole scaffold. This molecular architecture makes it particularly valuable for designing high-performance materials and bioactive compounds, aligning with current trends in precision medicine and green chemistry.

Recent studies highlight the growing demand for fluorinated heterocycles like 5-Acetyl-2-fluorobenzo[d]oxazole in drug discovery, where its electron-withdrawing fluorine atom enhances metabolic stability and binding affinity. The acetyl group at the 5-position further provides a reactive handle for derivatization, making it a versatile building block for small-molecule libraries. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with computational studies suggesting favorable interactions with oncology-related targets.

From a synthetic chemistry perspective, CAS 1803829-63-1 represents an excellent case study for modern C-H functionalization techniques. The presence of both fluorine and oxazole moieties challenges traditional synthetic approaches, driving innovation in catalytic fluorination and heterocycle formation methodologies. This aligns with the pharmaceutical industry's focus on atom-economical synthesis and late-stage functionalization strategies to streamline drug development pipelines.

Material scientists are exploring 5-Acetyl-2-fluorobenzo[d]oxazole derivatives for organic electronic applications, where the fluorine substitution can modulate electron transport properties in OLED materials and organic semiconductors. The compound's potential in photoactive materials is particularly relevant to the growing renewable energy sector, where researchers seek improved light-harvesting molecules for next-generation solar cells.

Analytical characterization of 1803829-63-1 typically involves advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's structural complexity. The fluorine chemical shift provides valuable information about electronic environment, while HPLC purity analysis ensures quality control for research applications. These analytical considerations are crucial for researchers investigating structure-activity relationships in medicinal chemistry projects.

Environmental and regulatory aspects of fluorinated benzo[d]oxazoles have become increasingly important, with particular attention to sustainable fluorination methods and biodegradability profiles. While 5-Acetyl-2-fluorobenzo[d]oxazole itself shows promising environmental fate characteristics, the field is moving toward greener synthetic routes that minimize waste and energy consumption, responding to the chemical industry's eco-innovation initiatives.

The commercial availability of CAS 1803829-63-1 through specialty chemical suppliers has expanded in recent years, reflecting growing research interest. However, researchers frequently search for custom synthesis services and scale-up solutions for this compound, indicating its transition from discovery-phase reagent to development candidate. Proper storage conditions (typically anhydrous, cold environments) and handling protocols are essential considerations for laboratory use.

Looking forward, 5-Acetyl-2-fluorobenzo[d]oxazole exemplifies the convergence of multiple scientific trends: the strategic use of fluorine in drug design, innovations in heterocyclic chemistry, and applications in advanced materials. Its unique combination of electronic properties and structural features ensures it will remain a compound of significant interest across multiple research domains, particularly as the scientific community addresses challenges in targeted therapeutics and energy-efficient technologies.